Calcium chloride anhydrous, for cell culture
Calcium chloride anhydrous, for cell culture
Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999)
Calcium dichloride is a calcium salt, an inorganic chloride and an inorganic calcium salt. It has a role as a fertilizer.
Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers.
Calcium Chloride is a crystalline, white substance, soluble in water, Calcium Chloride is the chloride salt of calcium, a bivalent metallic element with many crucial biological roles. Calcium is a major constituent of the skeleton but plays many roles as an intracellular and plasma ion as well. In medicine, calcium chloride is also used as a 10% solution in injection, for calcium replenishment. (NCI04)
A salt used to replenish calcium levels, as an acid-producing diuretic, and as an antidote for magnesium poisoning.
See also: Chloride Ion (has active moiety); Calcium Cation (has active moiety) ... View More ...
Calcium dichloride is a calcium salt, an inorganic chloride and an inorganic calcium salt. It has a role as a fertilizer.
Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers.
Calcium Chloride is a crystalline, white substance, soluble in water, Calcium Chloride is the chloride salt of calcium, a bivalent metallic element with many crucial biological roles. Calcium is a major constituent of the skeleton but plays many roles as an intracellular and plasma ion as well. In medicine, calcium chloride is also used as a 10% solution in injection, for calcium replenishment. (NCI04)
A salt used to replenish calcium levels, as an acid-producing diuretic, and as an antidote for magnesium poisoning.
See also: Chloride Ion (has active moiety); Calcium Cation (has active moiety) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
10043-52-4
VCID:
VC21095413
InChI:
InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2
SMILES:
[Cl-].[Cl-].[Ca+2]
Molecular Formula:
CaCl2
Molecular Weight:
110.98 g/mol
Calcium chloride anhydrous, for cell culture
CAS No.: 10043-52-4
Cat. No.: VC21095413
Molecular Formula: CaCl2
Molecular Weight: 110.98 g/mol
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Specification
| Description | Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999) Calcium dichloride is a calcium salt, an inorganic chloride and an inorganic calcium salt. It has a role as a fertilizer. Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers. Calcium Chloride is a crystalline, white substance, soluble in water, Calcium Chloride is the chloride salt of calcium, a bivalent metallic element with many crucial biological roles. Calcium is a major constituent of the skeleton but plays many roles as an intracellular and plasma ion as well. In medicine, calcium chloride is also used as a 10% solution in injection, for calcium replenishment. (NCI04) A salt used to replenish calcium levels, as an acid-producing diuretic, and as an antidote for magnesium poisoning. See also: Chloride Ion (has active moiety); Calcium Cation (has active moiety) ... View More ... |
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| CAS No. | 10043-52-4 |
| Molecular Formula | CaCl2 |
| Molecular Weight | 110.98 g/mol |
| IUPAC Name | calcium;dichloride |
| Standard InChI | InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2 |
| Standard InChI Key | UXVMQQNJUSDDNG-UHFFFAOYSA-L |
| Impurities | The commercial product is about 94-97% calcium chloride, the chief impurity being Ca(OH)2 /calcium hydroxide/. Includes alkali chlorides (as NaCl) and magnesium chloride |
| SMILES | [Cl-].[Cl-].[Ca+2] |
| Canonical SMILES | [Cl-].[Cl-].[Ca+2] |
| Boiling Point | 1935 °C 1670 °C |
| Colorform | White cubic crystals or powder Cubic crystals, granules or fused masses White .. lumps of flakes |
| Melting Point | 775 °C MP: 260 °C /Calcium chloride monohydrate/ 772 °C |
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